Cas no 138380-43-5 (2,2-Dihydroxy-1-(thiophen-2-yl)ethanone)

2,2-Dihydroxy-1-(thiophen-2-yl)ethanone is a versatile organic compound featuring a thiophene ring and a vicinal diol moiety. Its unique structure makes it valuable as an intermediate in synthetic chemistry, particularly for the preparation of heterocyclic compounds and functionalized thiophene derivatives. The presence of both hydroxyl and carbonyl groups allows for selective reactivity, enabling applications in pharmaceuticals, agrochemicals, and material science. This compound exhibits stability under standard conditions and can undergo further derivatization, such as condensation or oxidation reactions. Its well-defined molecular architecture facilitates precise modifications, making it a useful building block for researchers developing novel bioactive molecules or advanced materials.

2,2-Dihydroxy-1-(thiophen-2-yl)ethanone structure

138380-43-5 structure

Product Name:2,2-Dihydroxy-1-(thiophen-2-yl)ethanone

CAS No:138380-43-5

MF:C₆H₆O₃S

MW:158.175040721893

MDL:MFCD00666989

CID:134549

PubChem ID:5118146

Update Time:2025-05-28

2,2-Dihydroxy-1-(thiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- Ethanone,2,2-dihydroxy-1-(2-thienyl)-
- 2-THIOPHENEGLYOXAL HYDRATE
- 2,2-Dihydroxy-1-(2-Thienyl)-Ethanone
- 2,2-Dihydroxy-1-(thiophen-2-yl)ethanone
- 2-thienylglyoxal monohydrate
- 2-Thiophenylglyoxal hydrate
- tiofene-2-gliossale idrato
- A807382
- 138380-43-5
- 2,2-dihydroxy-1-(thiophen-2-yl)ethan-1-one
- AKOS002684822
- Ethanone, 2,2-dihydroxy-1-(2-thienyl)-
- MFCD00666989
- 2-Thiopheneglyoxalhydrate
- 2,2-dihydroxy-1-(2-thienyl)ethanone
- CS-0334270
- 2-oxo-2-(2-thienyl)acetaldehyde hydrate
- FT-0764540
- 2,2-dihydroxy-1-thiophen-2-ylethanone
- SCHEMBL26056789
- MDL： MFCD00666989
- Inchi： 1S/C6H6O3S/c7-5(6(8)9)4-2-1-3-10-4/h1-3,6,8-9H
- InChI Key： QWJMABWHVYMFFF-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(C(O)O)=O

Computed Properties

Exact Mass: 158.00400
Monoisotopic Mass: 158.00376522g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 85.8Å²

Experimental Properties

PSA: 71.61000
LogP: 1.06540

2,2-Dihydroxy-1-(thiophen-2-yl)ethanone Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

2,2-Dihydroxy-1-(thiophen-2-yl)ethanone Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T45900-0.5g	2-THIOPHENEGLYOXAL HYDRATE	138380-43-5	97%	0.5g	¥559.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T45900-1g	2-THIOPHENEGLYOXAL HYDRATE	138380-43-5	97%	1g	¥899.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T45900-5g	2-THIOPHENEGLYOXAL HYDRATE	138380-43-5	97%	5g	¥2679.0	2024-07-18
TRC	D455743-10mg	2,2-Dihydroxy-1-(thiophen-2-yl)ethanone	138380-43-5		10mg	$ 50.00	2022-06-05
TRC	D455743-50mg	2,2-Dihydroxy-1-(thiophen-2-yl)ethanone	138380-43-5		50mg	$ 65.00	2022-06-05
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